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Compound of Interest

Compound Name:
Ethyl 4-tosylpiperazine-1-

carboxylate

Cat. No.: B416004 Get Quote

An In-depth Technical Guide on Ethyl 4-tosylpiperazine-1-carboxylate

Overview
This technical guide provides a comprehensive analysis of Ethyl 4-tosylpiperazine-1-
carboxylate, a chemical compound of interest to researchers and professionals in drug

development and medicinal chemistry. This document details the compound's molecular

characteristics, provides a detailed experimental protocol for its synthesis, and includes a

discussion of the known biological significance of related piperazine compounds.

Data Presentation
The quantitative data for Ethyl 4-tosylpiperazine-1-carboxylate and its immediate synthetic

precursor are summarized in the table below.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Key Precursors

Ethyl 4-

tosylpiperazine-1-

carboxylate

C₁₄H₂₀N₂O₄S 312.39

Ethyl 1-

piperazinecarboxylate,

p-Toluenesulfonyl

chloride

Ethyl 1-

piperazinecarboxylate
C₇H₁₄N₂O₂ 158.20[1]

Piperazine, Ethyl

chloroformate

p-Toluenesulfonyl

chloride
C₇H₇ClO₂S 190.65

Toluene,

Chlorosulfonic acid

Experimental Protocols
A reliable method for the synthesis of Ethyl 4-tosylpiperazine-1-carboxylate can be adapted

from the established procedure for its close structural analog, Ethyl 4-

(phenylsulfonyl)piperazine-1-carboxylate[2].

Synthesis of Ethyl 4-tosylpiperazine-1-carboxylate[2]
Materials:

Ethyl 1-piperazinecarboxylate (1.0 eq)

p-Toluenesulfonyl chloride (1.0 eq)

Toluene

Methanol

Alkaline water

Procedure:

To a stirred solution of p-toluenesulfonyl chloride (0.01 mol) in toluene (25 mL) in a round

bottom flask, a solution of Ethyl 1-piperazinecarboxylate (0.01 mol) in toluene is added

dropwise.
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The reaction mixture is then refluxed for 30 minutes, during which a precipitate is formed.

After cooling to room temperature, the precipitate is filtered and washed with alkaline water.

For purification, the resulting solid is dissolved in methanol at room temperature.

Slow evaporation of the methanol solution yields the crystalline product of Ethyl 4-
tosylpiperazine-1-carboxylate.

Mandatory Visualizations
Chemical Structure
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Chemical Structure
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Caption: Chemical Structure of Ethyl 4-tosylpiperazine-1-carboxylate

Synthetic Workflow
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Caption: Synthetic Workflow for Ethyl 4-tosylpiperazine-1-carboxylate

Biological Context and Signaling Pathways
While specific research on the biological activity of Ethyl 4-tosylpiperazine-1-carboxylate is

not extensively documented, the piperazine structural motif is a well-established
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pharmacophore in medicinal chemistry. Piperazine derivatives are known to possess a broad

spectrum of biological activities, including antibacterial, antifungal, and antineoplastic

properties[3]. The incorporation of a tosyl group introduces a sulfonamide moiety, a functional

group present in many therapeutic agents. The biological effects of such compounds are often

attributed to their ability to interact with various enzymes and receptors within cellular signaling

pathways. Further investigation is warranted to elucidate the specific biological targets and

mechanisms of action for Ethyl 4-tosylpiperazine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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